Cas no 919105-00-3 (1,3,5-Triazine, 2,4,6-tris(2,2',5,6'-tetramethyl[1,1'-biphenyl]-4-yl)-)

• Product Name: 1,3,5-Triazine, 2,4,6-tris(2,2',5,6'-tetramethyl[1,1'-biphenyl]-4-yl)-
• CAS No: 919105-00-3
• MF: C₅₁H₅₁N₃
• MW: 705.970752954483
• CID: 766245
• PubChem ID: 58795290
• Update Time: 2025-04-19

1,3,5-Triazine, 2,4,6-tris(2,2',5,6'-tetramethyl[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4,6-tris(2,2',5,6'-tetramethyl[1,1'-biphenyl]-4-yl)-
• 2,4,6-tris[4-(2,6-dimethylphenyl)-2,5-dimethylphenyl]-1,3,5-triazine
• DTXSID10730169
• 2,4,6-Tris(2,2',5,6'-tetramethyl[1,1'-biphenyl]-4-yl)-1,3,5-triazine
• SCHEMBL13312932
• 919105-00-3

• Inchi： 1S/C51H51N3/c1-28-16-13-17-29(2)46(28)40-22-37(10)43(25-34(40)7)49-52-50(44-26-35(8)41(23-38(44)11)47-30(3)18-14-19-31(47)4)54-51(53-49)45-27-36(9)42(24-39(45)12)48-32(5)20-15-21-33(48)6/h13-27H,1-12H3
• InChI Key： FGUDOEJLZOPESU-UHFFFAOYSA-N
• SMILES： N1C(C2=CC(C)=C(C=C2C)C2C(C)=CC=CC=2C)=NC(C2=CC(C)=C(C=C2C)C2C(C)=CC=CC=2C)=NC=1C1=CC(C)=C(C=C1C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 705.40829864g/mol
• Monoisotopic Mass: 705.40829864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 54
• Rotatable Bond Count: 6
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.2
• Topological Polar Surface Area: 38.7Ų